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Introduction
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) has emerged as a compelling

therapeutic target for chronic liver diseases, including metabolic dysfunction-associated

steatohepatitis (MASH) and non-alcoholic fatty liver disease (NAFLD). Genetic studies have

revealed that loss-of-function variants in the HSD17B13 gene are associated with a reduced

risk of progressing from simple steatosis to more severe liver pathologies. This has spurred the

development of small molecule inhibitors to pharmacologically replicate this protective effect.

This technical guide provides an in-depth overview of the discovery and synthesis of a potent

and selective HSD17B13 inhibitor, Hsd17B13-IN-37, also known as BI-3231.

Discovery of Hsd17B13-IN-37 (BI-3231)
Hsd17B13-IN-37 (BI-3231) was identified through a high-throughput screening (HTS)

campaign, which led to the discovery of an initial hit compound that was subsequently

optimized to improve its potency, selectivity, and pharmacokinetic properties.[1] This

multiparameter optimization resulted in the identification of compound 32 (referred to as

Hsd17B13-IN-37 or BI-3231), a highly potent and selective inhibitor of HSD17B13.[2]
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The following tables summarize the key quantitative data for Hsd17B13-IN-37 and a

comparator compound, BI-3231, where applicable.

Table 1: In Vitro Potency of Hsd17B13-IN-37 (BI-3231)

Compound Target IC50 (nM) Assay Substrate

Hsd17B13-IN-37

(Compound 32)
Human HSD17B13 2.5 Not Specified

BI-3231 Human HSD17B13 1
Estradiol/Leukotriene

B4

BI-3231 Mouse HSD17B13 13
Estradiol/Leukotriene

B4

Data sourced from multiple publications.[2][3]

Table 2: Pharmacokinetic Profile of Hsd17B13-IN-37 (Compound 32) vs. BI-3231

Parameter
Hsd17B13-IN-37
(Compound 32)

BI-3231

Liver Microsomal Stability Significantly Better Lower

Pharmacokinetic Profile Significantly Better
Disconnect between in vitro

and in vivo clearance

Liver Tissue Accumulation Unique liver-targeting profile Extensive

Comparative data as reported in the literature.[1][2]

Synthesis Pathway of Hsd17B13-IN-37 (BI-3231)
The synthesis of Hsd17B13-IN-37 (BI-3231, referred to as compound 45 in the source

publication) is a multi-step process. The detailed reaction scheme is presented below.
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Step a Step b Step c
Step d

Step e
Step f

Step g

Starting Material Intermediate 1

MeSO2Cl, NEt3,
CH2Cl2, 90% yield Intermediate 1 Intermediate 2

N,O-bis(trimethylsilyl)acetamide,
MeCN, 76% yield Intermediate 2 Intermediate 3

EtI, K2CO3,
DMF, 69% yield Intermediate 3 Intermediate 4

[bis(2,6-di-3-pentylphenyl)imidazol-2-ylidene]
(3-chloropyridyl)palladium(II) dichloride,

EtOH, water, 51% yield Intermediate 4 Intermediate 5

1-(chloromethyl)-4-methoxybenzene,
K2CO3, MeCN, quant. yield Intermediate 5 Intermediate 6

n-BuLi, THF, -78 °C,
trimethyl borate, then 4 M HCl,

91% yield Intermediate 6 BI-3231 (Compound 45)

TFA, CH2Cl2,
69% yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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